Cas no 1804853-89-1 (Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1804853-89-1
• MF: C₁₂H₁₂F₆N₂O₃
• MW: 346.225704193115
• CID: 4842674
• Update Time: 2025-08-05

Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H12F6N2O3/c1-2-22-9(21)3-6-7(4-19)8(11(13,14)15)5-20-10(6)23-12(16,17)18/h5H,2-4,19H2,1H3
• InChI Key： HQSPDTILPLHIAU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC(=O)OCC)=C1CN)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 401
• XLogP3: 2.3
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate

Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate: A Comprehensive Overview

The compound Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1804853-89-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and pest control. The pyridine ring serves as the core structure, with substituents at positions 2, 3, 4, and 5, each contributing to the compound's unique properties.

The trifluoromethoxy group at position 2 and the trifluoromethyl group at position 5 are electron-withdrawing groups that significantly influence the electronic properties of the molecule. These groups enhance the stability of the compound and contribute to its potential as a herbicide or fungicide. Recent studies have shown that such fluorinated substituents can improve the bioavailability and selectivity of agrochemicals, making this compound a promising candidate for further development in agricultural applications.

At position 4, the aminomethyl group introduces a nucleophilic site, which can participate in various biochemical reactions. This feature makes the compound a potential precursor for more complex molecules in medicinal chemistry. For instance, researchers have explored the use of similar compounds in the development of kinase inhibitors, which are critical in cancer therapy. The acetate ester group at position 3 adds to the molecule's solubility and stability, facilitating its use in formulation development.

Recent advancements in synthetic chemistry have enabled efficient synthesis routes for this compound. One notable method involves a multi-step process starting from a pyridine derivative, followed by sequential introduction of substituents through nucleophilic aromatic substitution and esterification reactions. The use of microwave-assisted synthesis has further optimized this process, reducing reaction times and improving yields.

In terms of biological activity, Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate has demonstrated potent inhibitory effects against several plant pathogens. Studies conducted by agricultural research institutions have highlighted its effectiveness as a fungicide against Fusarium species, which are major threats to crop health worldwide. Additionally, preliminary toxicity studies indicate that this compound has low mammalian toxicity, making it a safer alternative to traditional agrochemicals.

Environmental impact assessments are crucial for any agrochemical product. Research into the degradation pathways of this compound has revealed that it undergoes rapid hydrolysis under environmental conditions, minimizing its persistence in soil and water systems. This characteristic aligns with global efforts to develop eco-friendly pesticides that reduce environmental contamination.

Looking ahead, the potential applications of Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate extend beyond agriculture. Its structural features make it a valuable tool in medicinal chemistry for designing new drug candidates targeting various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are currently exploring its role in anti-inflammatory and anti-cancer drug development.

In conclusion, Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1804853-89-1) is a multifaceted compound with significant potential in both agricultural and medicinal fields. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations across these industries.